Cas no 87172-91-6 (2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)-)

2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)- is a chiral unsaturated dicarboxylic acid characterized by its specific stereochemistry (2E,7R) and branched alkyl substituents. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which include a conjugated double bond (2E) and a stereocenter at the 7-position (7R). The dimethyl substitution enhances its lipophilicity, potentially improving compatibility with nonpolar systems. Its bifunctional carboxyl groups allow for versatile derivatization, making it a valuable intermediate for fine chemicals or bioactive molecules. The defined stereochemistry ensures reproducibility in enantioselective applications. Suitable for controlled reactions, it offers utility in asymmetric synthesis and specialty material development.
2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)- structure
87172-91-6 structure
Product Name:2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)-
CAS No:87172-91-6
MF:C10H16O4
MW:200.231643676758
CID:1865285
Update Time:2025-06-14

2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)-
    • (7R)-3,7-dimethyloct-2-enedioic acid
    • (2E,7R)-3,7-Dimethyl-2-octenedioic acid (ACI)
    • 2-Octenedioic acid, 3,7-dimethyl-, [R-(E)]- (ZCI)
    • (R)-(-)-Callosobruchusic acid
    • Inchi: 1S/C10H16O4/c1-7(6-9(11)12)4-3-5-8(2)10(13)14/h6,8H,3-5H2,1-2H3,(H,11,12)(H,13,14)/b7-6+/t8-/m1/s1
    • InChI Key: VNSKHKIHRLWODC-HYDMIIDASA-N
    • SMILES: C(CC[C@@H](C)C(=O)O)/C(/C)=C/C(=O)O

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2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 2

Reaction Conditions
1.1 Solvents: tert-Butyl methyl ether ,  Water ;  14 h, 0 °C
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
3.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
1.2 Reagents: Sodium sulfate Solvents: Water ;  rt
2.1 Solvents: tert-Butyl methyl ether ,  Water ;  14 h, 0 °C
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
4.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide ,  Cuprous iodide Solvents: Tetrahydrofuran ,  Hexane ;  -110 °C; 2 h, -110 °C → -30 °C
1.2 Reagents: Phosphorus tribromide Solvents: Tetrahydrofuran ;  1 h, -30 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  -30 °C → rt
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
2.2 Reagents: Sodium sulfate Solvents: Water ;  rt
3.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Diethyl ether ,  Acetonitrile ;  0 °C; 1 h, rt
4.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C
4.2 0 °C; 2 h, 100 °C
5.1 Reagents: Sodium cyanide ,  Water Solvents: Dimethyl sulfoxide ;  6 h, 145 °C
6.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
6.2 Reagents: Sodium sulfate Solvents: Water ;  rt
7.1 Solvents: tert-Butyl methyl ether ,  Water ;  9 h, 0 °C
8.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
9.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydride Catalysts: Tetrabutylammonium bromide Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C → rt
1.2 rt; 6 h, reflux
2.1 Reagents: Salicylic acid ,  tert-Butyl hydroperoxide ,  Selenium dioxide Solvents: Dichloromethane ,  Water ;  2 d, rt
2.2 Reagents: Sodium borohydride Solvents: Ethanol ,  Water ;  overnight, 0 °C
3.1 Reagents: Lithium diisopropylamide ,  Cuprous iodide Solvents: Tetrahydrofuran ,  Hexane ;  -110 °C; 2 h, -110 °C → -30 °C
3.2 Reagents: Phosphorus tribromide Solvents: Tetrahydrofuran ;  1 h, -30 °C
3.3 Reagents: Ammonium chloride Solvents: Water ;  -30 °C → rt
4.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
4.2 Reagents: Sodium sulfate Solvents: Water ;  rt
5.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Diethyl ether ,  Acetonitrile ;  0 °C; 1 h, rt
6.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C
6.2 0 °C; 2 h, 100 °C
7.1 Reagents: Sodium cyanide ,  Water Solvents: Dimethyl sulfoxide ;  6 h, 145 °C
8.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
8.2 Reagents: Sodium sulfate Solvents: Water ;  rt
9.1 Solvents: tert-Butyl methyl ether ,  Water ;  9 h, 0 °C
10.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
11.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 13
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Synthesis of (R)(E)-3,7-dimethyl-2-octene-1,8-dioic acid, a copulation released pheromone component of Azuki bean weevil
Yu, Guang-Ao; et al, Chemical Research in Chinese Universities, 2002, 18(4), 397-399

Production Method 7

Reaction Conditions
1.1 Reagents: Butyllithium ,  Hexamethylphosphoramide Solvents: Diethyl ether ,  Tetrahydrofuran ;  -60 °C
1.2 Solvents: Tetrahydrofuran ;  15 h, -100 °C
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 h, reflux
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 13
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Synthesis of (R)(E)-3,7-dimethyl-2-octene-1,8-dioic acid, a copulation released pheromone component of Azuki bean weevil
Yu, Guang-Ao; et al, Chemical Research in Chinese Universities, 2002, 18(4), 397-399

Production Method 8

Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
2.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 9

Reaction Conditions
1.1 Solvents: tert-Butyl methyl ether ,  Water ;  9 h, 0 °C
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
3.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetone ;  overnight, rt
2.1 Reagents: Butyllithium ,  Hexamethylphosphoramide Solvents: Diethyl ether ,  Tetrahydrofuran ;  -60 °C
2.2 Solvents: Tetrahydrofuran ;  15 h, -100 °C
3.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 h, reflux
3.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 13
3.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Synthesis of (R)(E)-3,7-dimethyl-2-octene-1,8-dioic acid, a copulation released pheromone component of Azuki bean weevil
Yu, Guang-Ao; et al, Chemical Research in Chinese Universities, 2002, 18(4), 397-399

Production Method 11

Reaction Conditions
1.1 Solvents: tert-Butyl methyl ether ,  Water ;  8 h, 25 °C
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
3.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  30 min, 0 °C; 24 h, rt
2.1 Reagents: Butyllithium ,  Hexamethylphosphoramide Solvents: Diethyl ether ,  Tetrahydrofuran ;  -60 °C
2.2 Solvents: Tetrahydrofuran ;  15 h, -100 °C
3.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 h, reflux
3.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 13
3.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Synthesis of (R)(E)-3,7-dimethyl-2-octene-1,8-dioic acid, a copulation released pheromone component of Azuki bean weevil
Yu, Guang-Ao; et al, Chemical Research in Chinese Universities, 2002, 18(4), 397-399

Production Method 13

Reaction Conditions
1.1 Solvents: Pyridine ;  1 h, 0 °C; 14 h, 10 °C
2.1 Reagents: Sodium iodide Solvents: Acetone ;  overnight, rt
3.1 Reagents: Butyllithium ,  Hexamethylphosphoramide Solvents: Diethyl ether ,  Tetrahydrofuran ;  -60 °C
3.2 Solvents: Tetrahydrofuran ;  15 h, -100 °C
4.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 h, reflux
4.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 13
4.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Synthesis of (R)(E)-3,7-dimethyl-2-octene-1,8-dioic acid, a copulation released pheromone component of Azuki bean weevil
Yu, Guang-Ao; et al, Chemical Research in Chinese Universities, 2002, 18(4), 397-399

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium hydride Catalysts: Hexamethylphosphoramide Solvents: Tetrahydrofuran ;  30 min, rt
1.2 Solvents: Tetrahydrofuran ;  4 h, rt
1.3 Reagents: Water ;  rt
2.1 Solvents: Pyridine ;  1 h, 0 °C; 14 h, 10 °C
3.1 Reagents: Sodium iodide Solvents: Acetone ;  overnight, rt
4.1 Reagents: Butyllithium ,  Hexamethylphosphoramide Solvents: Diethyl ether ,  Tetrahydrofuran ;  -60 °C
4.2 Solvents: Tetrahydrofuran ;  15 h, -100 °C
5.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 h, reflux
5.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 13
5.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Synthesis of (R)(E)-3,7-dimethyl-2-octene-1,8-dioic acid, a copulation released pheromone component of Azuki bean weevil
Yu, Guang-Ao; et al, Chemical Research in Chinese Universities, 2002, 18(4), 397-399

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium cyanide ,  Water Solvents: Dimethyl sulfoxide ;  6 h, 145 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
2.2 Reagents: Sodium sulfate Solvents: Water ;  rt
3.1 Solvents: tert-Butyl methyl ether ,  Water ;  14 h, 0 °C
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
5.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 16

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C
1.2 0 °C; 2 h, 100 °C
2.1 Reagents: Sodium cyanide ,  Water Solvents: Dimethyl sulfoxide ;  6 h, 145 °C
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
3.2 Reagents: Sodium sulfate Solvents: Water ;  rt
4.1 Solvents: tert-Butyl methyl ether ,  Water ;  9 h, 0 °C
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
6.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 17

Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Diethyl ether ,  Acetonitrile ;  0 °C; 1 h, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C
2.2 0 °C; 2 h, 100 °C
3.1 Reagents: Sodium cyanide ,  Water Solvents: Dimethyl sulfoxide ;  6 h, 145 °C
4.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
4.2 Reagents: Sodium sulfate Solvents: Water ;  rt
5.1 Solvents: tert-Butyl methyl ether ,  Water ;  8 h, 25 °C
6.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
7.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 18

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
1.2 Reagents: Sodium sulfate Solvents: Water ;  rt
2.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Diethyl ether ,  Acetonitrile ;  0 °C; 1 h, rt
3.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C
3.2 0 °C; 2 h, 100 °C
4.1 Reagents: Sodium cyanide ,  Water Solvents: Dimethyl sulfoxide ;  6 h, 145 °C
5.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
5.2 Reagents: Sodium sulfate Solvents: Water ;  rt
6.1 Solvents: tert-Butyl methyl ether ,  Water ;  14 h, 0 °C
7.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
8.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

Production Method 19

Reaction Conditions
1.1 Reagents: Salicylic acid ,  tert-Butyl hydroperoxide ,  Selenium dioxide Solvents: Dichloromethane ,  Water ;  2 d, rt
1.2 Reagents: Sodium borohydride Solvents: Ethanol ,  Water ;  overnight, 0 °C
2.1 Reagents: Lithium diisopropylamide ,  Cuprous iodide Solvents: Tetrahydrofuran ,  Hexane ;  -110 °C; 2 h, -110 °C → -30 °C
2.2 Reagents: Phosphorus tribromide Solvents: Tetrahydrofuran ;  1 h, -30 °C
2.3 Reagents: Ammonium chloride Solvents: Water ;  -30 °C → rt
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
3.2 Reagents: Sodium sulfate Solvents: Water ;  rt
4.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Diethyl ether ,  Acetonitrile ;  0 °C; 1 h, rt
5.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C
5.2 0 °C; 2 h, 100 °C
6.1 Reagents: Sodium cyanide ,  Water Solvents: Dimethyl sulfoxide ;  6 h, 145 °C
7.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 2 h, rt
7.2 Reagents: Sodium sulfate Solvents: Water ;  rt
8.1 Solvents: tert-Butyl methyl ether ,  Water ;  8 h, 25 °C
9.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  1 h, rt
10.1 Solvents: Acetone ,  Water ;  0 °C; 30 min, rt
Reference
Asymmetric synthesis of (E)- and (Z)-3,7-dimethyl-2-octene-1,8-diol and callosobruchusic acid
Nanda, S.; et al, Tetrahedron: Asymmetry, 2004, 15(6), 963-970

2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)- Raw materials

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Recent Advances in the Study of 2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)- (CAS: 87172-91-6): A Comprehensive Research Brief

The compound 2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)- (CAS: 87172-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral unsaturated dicarboxylic acid, characterized by its unique (2E,7R) configuration, has shown promising potential in various applications, including drug development, enzyme inhibition, and metabolic pathway modulation. Recent studies have focused on elucidating its stereospecific interactions with biological targets, as well as its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a potential inhibitor of key enzymes involved in inflammatory pathways. The research team employed molecular docking simulations and in vitro assays to demonstrate that (2E,7R)-3,7-dimethyl-2-octenedioic acid exhibits selective binding to cyclooxygenase-2 (COX-2) with an IC50 of 2.3 μM, while showing minimal interaction with COX-1. This specificity suggests its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

In the realm of synthetic biology, recent advancements have been made in the enzymatic production of this compound. A 2024 Nature Biotechnology paper described an engineered E. coli strain capable of producing (2E,7R)-3,7-dimethyl-2-octenedioic acid with 98% enantiomeric excess through a novel hybrid pathway combining fatty acid biosynthesis and β-oxidation. This biotechnological approach offers a sustainable alternative to traditional chemical synthesis methods, with potential implications for industrial-scale production.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have provided new insights into the compound's metabolic fate. Using LC-MS/MS techniques, researchers identified three primary metabolites resulting from ω-oxidation and β-oxidation pathways. Notably, the (2E,7R) configuration was found to significantly influence the compound's metabolic stability, with a plasma half-life of 4.7 hours in murine models, suggesting favorable pharmacokinetic properties for therapeutic applications.

Structural-activity relationship (SAR) studies have revealed that both the E-configuration at C2 and the R-configuration at C7 are critical for biological activity. X-ray crystallography data of the compound bound to its protein targets shows that these stereochemical features enable optimal hydrogen bonding and hydrophobic interactions within the binding pockets of target enzymes. This understanding has guided recent medicinal chemistry efforts to develop analogs with improved potency and selectivity.

Emerging research suggests potential applications beyond inflammation modulation. A 2024 Cell Chemical Biology report demonstrated that (2E,7R)-3,7-dimethyl-2-octenedioic acid can allosterically modulate PPARγ activity, showing promise for metabolic disorder treatment. Additionally, its ability to cross the blood-brain barrier, as evidenced by recent PET imaging studies, opens possibilities for neurological applications. These findings position CAS 87172-91-6 as a versatile scaffold for multifunctional drug development.

In conclusion, the growing body of research on 2-Octenedioic acid, 3,7-dimethyl-, (2E,7R)- highlights its significant potential in pharmaceutical development. The compound's unique stereochemistry, combined with its diverse biological activities and favorable pharmacokinetic profile, makes it a compelling subject for continued investigation. Future research directions may focus on clinical translation of these findings, optimization of production methods, and exploration of additional therapeutic indications for this promising molecule.

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